Cas no 2137983-14-1 (4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylpyrimidine-5-carboxylic acid)

• Product Name: 4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylpyrimidine-5-carboxylic acid
• CAS No: 2137983-14-1
• MF: C₁₀H₁₀N₄O₄S
• MW: 282.275800228119
• CID: 6306273
• PubChem ID: 165831040
• Update Time: 2025-08-04

4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylpyrimidine-5-carboxylic acid
• EN300-1114826
• 4-[(4-methanesulfonyl-1H-pyrazol-1-yl)methyl]pyrimidine-5-carboxylic acid
• 2137983-14-1

• Inchi： 1S/C10H10N4O4S/c1-19(17,18)7-2-13-14(4-7)5-9-8(10(15)16)3-11-6-12-9/h2-4,6H,5H2,1H3,(H,15,16)
• InChI Key： MELMHOFGTBOANT-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CC1C(C(=O)O)=CN=CN=1)(=O)=O

Computed Properties

• Exact Mass: 282.04227599g/mol
• Monoisotopic Mass: 282.04227599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 123Ų

Additional information on 4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylpyrimidine-5-carboxylic acid

Recent Advances in the Study of 4-(4-Methanesulfonyl-1H-pyrazol-1-yl)methylpyrimidine-5-carboxylic acid (CAS: 2137983-14-1)

The compound 4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylpyrimidine-5-carboxylic acid (CAS: 2137983-14-1) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel kinase inhibitors. Recent studies have focused on its potential applications in targeting inflammatory pathways and oncogenic signaling cascades. The unique structural features of this molecule, including the pyrazole and pyrimidine moieties, make it an attractive candidate for drug discovery programs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against p38α MAP kinase, with IC50 values in the low nanomolar range. The research team utilized X-ray crystallography to elucidate the binding mode of the lead compound, revealing key interactions with the kinase's ATP-binding pocket. These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease.

In oncology research, a recent patent application (WO2023056321) disclosed novel analogs of 2137983-14-1 showing selective inhibition of fibroblast growth factor receptors (FGFRs). The lead compound demonstrated significant anti-proliferative effects in FGFR2-driven cancer cell lines while showing minimal toxicity in normal cells. This selectivity profile represents a significant advancement in targeted cancer therapies, potentially reducing the side effects commonly associated with kinase inhibitors.

The synthetic accessibility of 4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylpyrimidine-5-carboxylic acid has also been improved through recent methodological developments. A 2024 publication in Organic Process Research & Development described a scalable, high-yield synthesis route that reduces the number of steps from previous methods while maintaining excellent purity (>99.5%). This advancement addresses previous challenges in large-scale production and could facilitate further preclinical development.

Pharmacokinetic studies of this compound class have revealed favorable properties, including good oral bioavailability (F > 60% in rodent models) and moderate plasma protein binding (~85%). These characteristics, combined with the demonstrated target engagement in vivo, position 2137983-14-1 as a valuable starting point for further optimization in drug discovery pipelines.

Future research directions highlighted in recent reviews include exploring the compound's potential in combination therapies and investigating its activity against additional kinase targets. The structural flexibility of the core scaffold allows for diverse modifications, offering opportunities to fine-tune selectivity and physicochemical properties. Several pharmaceutical companies have reportedly initiated programs based on this chemical series, indicating growing industry interest in its therapeutic potential.